![molecular formula C15H13ClFNO B250340 N-(3-chloro-4-methylphenyl)-2-(4-fluorophenyl)acetamide](/img/structure/B250340.png)
N-(3-chloro-4-methylphenyl)-2-(4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chloro-4-methylphenyl)-2-(4-fluorophenyl)acetamide, also known as CMA, is a chemical compound that has been studied extensively due to its potential applications in scientific research. This compound belongs to the class of amides and has a molecular weight of 308.78 g/mol.
Mechanism of Action
N-(3-chloro-4-methylphenyl)-2-(4-fluorophenyl)acetamide works by inhibiting the enzyme FAAH, which is responsible for the breakdown of endocannabinoids. By inhibiting FAAH, this compound may be able to increase the levels of endocannabinoids in the body, leading to potential therapeutic benefits.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it is believed that this compound may have potential therapeutic benefits in the treatment of pain, inflammation, and other physiological processes.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(3-chloro-4-methylphenyl)-2-(4-fluorophenyl)acetamide in lab experiments is its potential as a selective inhibitor of FAAH. This compound may be able to increase the levels of endocannabinoids in the body, leading to potential therapeutic benefits. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further research is needed to determine the safety and efficacy of this compound.
Future Directions
There are several future directions for the study of N-(3-chloro-4-methylphenyl)-2-(4-fluorophenyl)acetamide. One potential area of research is the development of more selective inhibitors of FAAH. Additionally, further research is needed to determine the safety and efficacy of this compound in the treatment of pain, inflammation, and other physiological processes. Finally, the potential use of this compound in the development of new drugs and therapies should be explored further.
Conclusion:
In conclusion, this compound is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has the potential to be a selective inhibitor of the enzyme FAAH, leading to potential therapeutic benefits. However, further research is needed to determine the safety and efficacy of this compound. The future directions for the study of this compound include the development of more selective inhibitors of FAAH, further research on the safety and efficacy of this compound, and the potential use of this compound in the development of new drugs and therapies.
Synthesis Methods
The synthesis of N-(3-chloro-4-methylphenyl)-2-(4-fluorophenyl)acetamide can be achieved using a variety of methods. One of the most common methods involves the reaction of 3-chloro-4-methylbenzoyl chloride with 4-fluoroaniline in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride to yield the final product, this compound.
Scientific Research Applications
N-(3-chloro-4-methylphenyl)-2-(4-fluorophenyl)acetamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the breakdown of endocannabinoids, which are naturally occurring compounds in the body that play a role in pain, inflammation, and other physiological processes. By inhibiting FAAH, this compound may be able to increase the levels of endocannabinoids in the body, leading to potential therapeutic benefits.
Properties
Molecular Formula |
C15H13ClFNO |
---|---|
Molecular Weight |
277.72 g/mol |
IUPAC Name |
N-(3-chloro-4-methylphenyl)-2-(4-fluorophenyl)acetamide |
InChI |
InChI=1S/C15H13ClFNO/c1-10-2-7-13(9-14(10)16)18-15(19)8-11-3-5-12(17)6-4-11/h2-7,9H,8H2,1H3,(H,18,19) |
InChI Key |
USUKIPJOWHHZIF-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)CC2=CC=C(C=C2)F)Cl |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CC2=CC=C(C=C2)F)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.